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Cat. No.: B165908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of solvent selection for pharmaceutical and industrial applications,

performance, safety, and environmental impact are paramount. This guide provides an

objective comparison of butyl propionate against other common ester solvents: butyl acetate,

isobutyl isobutyrate, and tert-butyl acetate. The following analysis, supported by experimental

data, aims to assist researchers and professionals in making informed decisions for their

specific formulation and process needs.

Executive Summary
Butyl propionate presents a balanced profile of solvency, evaporation rate, and viscosity,

making it a versatile solvent for a range of applications. While butyl acetate is a faster-

evaporating solvent and tert-butyl acetate offers a non-VOC (Volatile Organic Compound)

alternative in some regions, butyl propionate's properties can provide advantages in

formulations requiring controlled drying times and good flow characteristics. Isobutyl

isobutyrate offers a different solvency and evaporation profile that may be suitable for specific

polymer systems. The choice of solvent will ultimately depend on the specific requirements of

the application, including desired drying time, resin solubility, viscosity control, and toxicological

considerations.
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The following table summarizes the key performance indicators for butyl propionate and its

alternatives. All data is presented at standard conditions unless otherwise noted.

Property
Butyl
Propionate

Butyl Acetate
Isobutyl
Isobutyrate

tert-Butyl
Acetate

Molecular

Formula
C₇H₁₄O₂ C₆H₁₂O₂ C₈H₁₆O₂ C₆H₁₂O₂

Molecular Weight

( g/mol )
130.18 116.16 144.21 116.16

Boiling Point (°C) 145-149 126.1 145-152 98

Evaporation Rate

(n-BuAc = 1.0)
0.45 - 0.5[1] 1.0 0.4[2] 2.8[3]

Viscosity (cP at

20°C)
0.8[4] ~0.74 No data < 1.2 (@ 20 C)[3]

Kauri-Butanol

(Kb) Value
Not available Not available Not available Not available

Flash Point (°C) 36[1] 22 40 4.4

Density (g/cm³ at

20°C)
0.876[5] 0.881 0.855 0.860 - 0.866

Oral LD50 (rat,

mg/kg)
>5000 >10760 >6400 >4500

Inhalation

Toxicity

Irritation of eyes

and respiratory

system.[6]

Irritation of eyes,

nose, and throat.

[7][8]

May cause

respiratory

irritation.[9]

Potential for CNS

effects, liver,

adrenal, and

kidney changes

with prolonged

exposure.[10]
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The Kauri-butanol (Kb) value is a standard measure of a solvent's ability to dissolve a resin,

with higher values indicating stronger solvency. While this test is primarily designed for

hydrocarbon solvents, the relative solvency of these esters can be inferred from their

performance in dissolving various resins.[11][12][13][14]

Butyl Propionate is an effective solvent for a variety of resins, including nitrocellulose,

acrylates, and alkyds. Its solvency is comparable to other medium-boiling esters.

Butyl Acetate is a widely used solvent with a well-established solvency profile for many

natural and synthetic resins.[15]

Isobutyl Isobutyrate demonstrates good solvent activity for polymers such as nitrocellulose,

polyesters, and acrylic copolymers.[2]

tert-Butyl Acetate is also a strong solvent for many resins and has the advantage of being

classified as a VOC-exempt solvent in the United States, which can be a significant factor in

formulation choices.[9]

Evaporation Rate
The rate of evaporation is a critical parameter in coating and ink applications, as it influences

drying time, film formation, and flow characteristics.

Butyl Propionate has a moderate evaporation rate, which allows for good flow and leveling

of coatings, preventing defects such as orange peel.[4][16] Its slower evaporation compared

to butyl acetate can be advantageous in applications where a longer open time is required.

Butyl Acetate is the industry standard for evaporation rate, with a value of 1.0. It provides a

relatively fast drying time.

Isobutyl Isobutyrate has an evaporation rate similar to butyl propionate, making it a suitable

alternative where a slower, more controlled drying process is desired.[2]

tert-Butyl Acetate is a fast-evaporating solvent, which can be beneficial for applications

requiring rapid drying.[3]
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The viscosity of a solvent can impact the overall viscosity of a formulation, affecting its

application properties.

Butyl Propionate has a low viscosity, which helps in reducing the viscosity of resin

solutions, facilitating easier application.[4][17]

Butyl Acetate also has a low viscosity, contributing to its widespread use in lacquers and

coatings.

tert-Butyl Acetate exhibits low viscosity, making it suitable for various formulations.[18][19]

Toxicological Profile and Metabolic Pathways
The safety of a solvent is a primary consideration in its selection. The toxicity of these esters is

generally low to moderate. A key aspect of their toxicology is their metabolism upon entering

the body.

Butyl Propionate: Inhalation can cause irritation to the eyes and respiratory system.[6]

Subchronic exposure in animal studies has shown effects on the olfactory epithelium.[20] It is

expected to be hydrolyzed to propionic acid and n-butanol.

n-Butyl Acetate: The primary toxic effect is irritation of the eyes, nose, and throat.[7][8] It is

readily metabolized by hydrolysis to n-butanol and acetic acid.[7] The irritation potential may

be linked to the formation of acetic acid.[7]

Isobutyl Isobutyrate: It is considered to have low acute toxicity.[21] Inhalation may cause

respiratory irritation.[9][22] It is rapidly hydrolyzed in the body to isobutanol and isobutyric

acid.[21]

tert-Butyl Acetate: Prolonged or high exposure may lead to central nervous system effects,

as well as changes in the liver, adrenal glands, and kidneys.[10] A significant aspect of its

toxicology is its metabolism to tert-butanol, which has been identified as an animal

carcinogen.[23]

The metabolic pathways of these esters are crucial to understanding their toxicological profiles.

Below is a generalized diagram illustrating the hydrolysis of these esters into their

corresponding alcohols and carboxylic acids.
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Fig. 1: Metabolic Hydrolysis of Ester Solvents
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Experimental Protocols
The data presented in this guide is based on standardized experimental methods. Below are

summaries of the key protocols used to determine the performance characteristics of these

solvents.

Solvency: Kauri-Butanol Value (ASTM D1133)
This test method determines the relative solvent power of hydrocarbon solvents. A standard

solution of kauri resin in n-butanol is titrated with the solvent under investigation until a defined

turbidity is reached, which is observed as the point where printed text viewed through the

solution becomes blurred.[24][25][26][27] A higher volume of solvent required to reach this

"cloud point" indicates a higher Kauri-Butanol value and thus, greater solvency.[11][12][13][14]

Fig. 2: Kauri-Butanol Value Experimental Workflow

Evaporation Rate (ASTM D3539)
This method measures the time required for a specified volume of solvent to evaporate from a

filter paper under controlled conditions of temperature, humidity, and air flow.[5][28][29][30][31]

The evaporation rate is typically reported relative to n-butyl acetate, which is assigned a value

of 1.0.

Viscosity (ASTM D445)
This standard test method measures the kinematic viscosity of transparent and opaque liquids

by determining the time for a volume of the liquid to flow under gravity through a calibrated

glass capillary viscometer at a known and closely controlled temperature.[2][18][32][33][34] The

dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of

the liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://store.astm.org/d1133-10.html
https://store.astm.org/d1133-13r21.html
http://file.yizimg.com/175706/2011120610211197.pdf
https://store.astm.org/d1133-97r01.html
https://www.besttechnologyinc.com/bestsolv/understanding-kauri-butanol-value-solvent-cleaning/
https://en.wikipedia.org/wiki/Kauri-butanol_value
https://www.techspray.com/kauri-butanol-kb-values-and-solubility-parameters
https://cool.culturalheritage.org/byauth/burke/solpar/solpar3.html
https://www.polywater.com/wp-content/uploads/2022/06/LIT-IEEE-Solvent-Exposure.pdf
https://standards.iteh.ai/catalog/standards/astm/1203df91-1522-4f22-ade3-ab5691cf0ae1/astm-d3539-872004
https://standards.iteh.ai/catalog/standards/astm/ee50f1dd-fece-4f49-9b5c-bd61351fc335/astm-d3539-871996
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3539.PDF
https://store.astm.org/d3539-87r04.html
https://eralytics.com/standards/astm-d445/
https://store.astm.org/d0445-24.html
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
https://store.astm.org/astm-tpt-95.html
https://store.astm.org/d0445-01.html
https://www.benchchem.com/product/b165908?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. n-Butyl Propionate [drugfuture.com]

2. ASTM D445 - eralytics [eralytics.com]

3. parchem.com [parchem.com]

4. hedinger.de [hedinger.de]

5. polywater.com [polywater.com]

6. Butyl propionate - Wikipedia [en.wikipedia.org]

7. dir.ca.gov [dir.ca.gov]

8. researchgate.net [researchgate.net]

9. synerzine.com [synerzine.com]

10. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. besttechnologyinc.com [besttechnologyinc.com]

12. Kauri-butanol value - Wikipedia [en.wikipedia.org]

13. techspray.com [techspray.com]

14. Solubility Parameters-- [cool.culturalheritage.org]

15. cnfusers.cornell.edu [cnfusers.cornell.edu]

16. The toxicity of n-Butyl acetate_Chemicalbook [chemicalbook.com]

17. CAS 590-01-2: Butyl propionate | CymitQuimica [cymitquimica.com]

18. store.astm.org [store.astm.org]

19. solventsandpetroleum.com [solventsandpetroleum.com]

20. Subchronic and developmental toxicity studies of n-butyl propionate vapor in rats -
PubMed [pubmed.ncbi.nlm.nih.gov]

21. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

22. nj.gov [nj.gov]

23. Butyl acetate-a Versatile chemical Solvent_Chemicalbook [chemicalbook.com]

24. store.astm.org [store.astm.org]

25. store.astm.org [store.astm.org]

26. file.yizimg.com [file.yizimg.com]

27. store.astm.org [store.astm.org]

28. standards.iteh.ai [standards.iteh.ai]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.drugfuture.com/chemdata/n-butyl-propionate.html
https://eralytics.com/standards/astm-d445/
https://parchem.com/chemical-supplier-distributor/tert-butyl-acetate-017029
https://www.hedinger.de/fileadmin/content/03_Geschaeftsbereiche/Industrie/UCAR_n-Butyl_Propionate.pdf
https://www.polywater.com/wp-content/uploads/2022/06/LIT-IEEE-Solvent-Exposure.pdf
https://en.wikipedia.org/wiki/Butyl_propionate
https://www.dir.ca.gov/dosh/DoshReg/5155-Meetings/n-Butyl-acetate-2018-09-04.pdf
https://www.researchgate.net/publication/315767718_SCOELREC184_n-Butyl_acetate_sec-Butyl_acetate_and_Isobutyl_acetate_-_Recommendation_from_the_Scientific_Committee_on_Occupational_Exposure_Limits
https://www.synerzine.com/docs/sds/W01776%20SDS%20(US-English).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7351
https://www.besttechnologyinc.com/bestsolv/understanding-kauri-butanol-value-solvent-cleaning/
https://en.wikipedia.org/wiki/Kauri-butanol_value
https://www.techspray.com/kauri-butanol-kb-values-and-solubility-parameters
https://cool.culturalheritage.org/byauth/burke/solpar/solpar3.html
https://www.cnfusers.cornell.edu/sites/default/files/Equipment-Resources/viscosity%20and%20surf%20tension%20chart.pdf
https://www.chemicalbook.com/article/the-toxicity-of-n-butyl-acetate.htm
https://cymitquimica.com/cas/590-01-2/
https://store.astm.org/d0445-24.html
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/tertiary-butyl-acetate.pdf
https://pubmed.ncbi.nlm.nih.gov/11032424/
https://pubmed.ncbi.nlm.nih.gov/11032424/
https://hpvchemicals.oecd.org/ui/handler.axd?id=4418ca6e-0d0e-4aa2-8eb2-e6a5c283030c
https://nj.gov/health/eoh/rtkweb/documents/fs/1047.pdf
https://www.chemicalbook.com/article/butyl-acetate-a-versatile-chemical-solvent.htm
https://store.astm.org/d1133-10.html
https://store.astm.org/d1133-13r21.html
http://file.yizimg.com/175706/2011120610211197.pdf
https://store.astm.org/d1133-97r01.html
https://standards.iteh.ai/catalog/standards/astm/1203df91-1522-4f22-ade3-ab5691cf0ae1/astm-d3539-872004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


29. standards.iteh.ai [standards.iteh.ai]

30. kelid1.ir [kelid1.ir]

31. store.astm.org [store.astm.org]

32. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]

33. ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque
Liquids (and Calculation of Dynamic Viscosity) -- eLearning Course [store.astm.org]

34. store.astm.org [store.astm.org]

To cite this document: BenchChem. [A Comparative Performance Analysis of Butyl
Propionate and Other Ester Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165908#performance-comparison-of-butyl-
propionate-as-a-solvent-against-other-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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